![molecular formula C21H27NO2 B3943468 4-isobutoxy-N-(1-methyl-3-phenylpropyl)benzamide](/img/structure/B3943468.png)
4-isobutoxy-N-(1-methyl-3-phenylpropyl)benzamide
Overview
Description
4-isobutoxy-N-(1-methyl-3-phenylpropyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and industry. This compound is also known as IBMP and belongs to the class of benzamides.
Mechanism of Action
The mechanism of action of IBMP is not fully understood. However, it is believed to act on the central nervous system by inhibiting the activity of certain enzymes and receptors. IBMP has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. It has also been shown to activate the peroxisome proliferator-activated receptor gamma (PPARγ), which is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
IBMP has been shown to have various biochemical and physiological effects. In animal studies, IBMP has been shown to reduce inflammation, pain, and fever. It has also been shown to have anti-cancer activity by inducing apoptosis in cancer cells. In plant studies, IBMP has been shown to improve root growth, increase chlorophyll content, and enhance photosynthesis.
Advantages and Limitations for Lab Experiments
One of the main advantages of IBMP for lab experiments is its availability and low cost. IBMP is also stable under normal laboratory conditions and can be easily synthesized in large quantities. However, IBMP has some limitations for lab experiments. It has low solubility in water, which can make it difficult to administer in certain experiments. IBMP also has a short half-life, which can limit its effectiveness in some studies.
Future Directions
There are several future directions for the research on IBMP. In medicine, IBMP could be further studied for its potential use as an anti-cancer agent and for the treatment of inflammatory diseases. In agriculture, IBMP could be studied for its potential use as a natural plant growth regulator. In industry, IBMP could be studied for its potential use as a chemical intermediate in the synthesis of other compounds. Further studies are also needed to fully understand the mechanism of action of IBMP and its potential side effects.
In conclusion, IBMP is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of IBMP have been discussed in this paper. Further research is needed to fully understand the potential of IBMP in various fields.
Scientific Research Applications
IBMP has been extensively studied for its potential applications in various fields. In medicine, IBMP has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has also been studied for its potential use as an anti-cancer agent. In agriculture, IBMP has been used as a plant growth regulator to improve crop yield and quality. In industry, IBMP has been used as a chemical intermediate in the synthesis of other compounds.
properties
IUPAC Name |
4-(2-methylpropoxy)-N-(4-phenylbutan-2-yl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27NO2/c1-16(2)15-24-20-13-11-19(12-14-20)21(23)22-17(3)9-10-18-7-5-4-6-8-18/h4-8,11-14,16-17H,9-10,15H2,1-3H3,(H,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USTWQZIXLLZCKU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)COC1=CC=C(C=C1)C(=O)NC(C)CCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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